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Abstract

This technical guide provides a comprehensive overview of 4-(4-Chlorophenoxy)butanoic
acid, a significant chemical intermediate in synthetic and pharmaceutical chemistry. The
document delineates its chemical identity, physicochemical properties, synthesis
methodologies, and analytical characterization techniques. Furthermore, it explores the
compound's applications, particularly as a precursor in the synthesis of pharmacologically
active molecules, and discusses its toxicological profile. This guide is intended to be a critical
resource for professionals engaged in chemical research and drug development, offering a
foundation for its safe and effective utilization.

Chemical Identity and Structure

4-(4-Chlorophenoxy)butanoic acid, recognized by the IUPAC name 4-(4-
Chlorophenoxy)butanoic acid, is a carboxylic acid derivative featuring a chlorophenoxy
moiety.[1][2] This structural arrangement imparts specific chemical reactivity and physical
characteristics that are pivotal to its applications.

Molecular Structure:

Figure 1: 2D structure of 4-(4-Chlorophenoxy)butanoic acid.
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Table 1: Chemical Identifiers

Identifier Value Reference
4-(4-Chlorophenoxy)butanoic

IUPAC Name ) [11[2]
acid

CAS Number 3547-07-7 [1][3]

Molecular Formula C10H11CIOs3 [11[3]

Molecular Weight 214.65 g/mol [1][4]
4-CPB, 4-(p-

Synonyms [1]

Chlorophenoxy)butyric acid

Physicochemical Properties

The physical and chemical properties of 4-(4-Chlorophenoxy)butanoic acid are critical for its
handling, storage, and application in synthetic protocols.

Table 2: Physicochemical Data

Property Value Reference
Physical State Solid [4]
Melting Point 120-122 °C [5]
Boiling Point Not available
Solubility Insoluble in water [6]
pKa Not available
Synthesis

While specific, detailed industrial synthesis protocols for 4-(4-chlorophenoxy)butanoic acid
are proprietary, a general and well-established laboratory-scale synthesis involves the
Williamson ether synthesis. This method provides a reliable route to the target molecule.
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Reaction Scheme:
Figure 2: General synthetic workflow for 4-(4-Chlorophenoxy)butanoic acid.
Experimental Protocol: Williamson Ether Synthesis and Subsequent Hydrolysis

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 4-chlorophenol (1 equivalent), ethyl 4-bromobutanoate (1.1 equivalents), and
anhydrous potassium carbonate (1.5 equivalents) in acetone.

o Reaction Execution: The reaction mixture is heated to reflux and stirred vigorously for 12-24
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup and Isolation of Intermediate: After completion, the reaction mixture is cooled to
room temperature, and the inorganic salts are filtered off. The filtrate is concentrated under
reduced pressure to yield the crude ethyl 4-(4-chlorophenoxy)butanoate. This intermediate
can be purified by column chromatography if necessary.

» Hydrolysis: The crude or purified ester is dissolved in a mixture of ethanol and an aqueous
solution of sodium hydroxide (2-3 equivalents). The mixture is heated to reflux for 2-4 hours.

 Acidification and Product Isolation: After cooling, the ethanol is removed under reduced
pressure. The remaining aqueous solution is diluted with water and acidified with
concentrated hydrochloric acid until a precipitate is formed. The solid precipitate, 4-(4-
chlorophenoxy)butanoic acid, is collected by filtration, washed with cold water, and dried.
Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further
purification.

Applications in Research and Drug Development

While 4-(4-chlorophenoxy)butanoic acid has been identified as a herbicide, its primary
significance in the context of this guide is its role as a versatile starting material in the synthesis
of more complex molecules with potential therapeutic applications.[1]

Precursor for Benzoxepin Derivatives
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A notable application of 4-(4-chlorophenoxy)butanoic acid is in the synthesis of benzoxepin
derivatives.[1] Certain compounds within this class have been investigated for their sedative-
hypnotic effects. The butanoic acid chain provides a flexible linker that can be cyclized to form
the seven-membered oxepine ring fused to the benzene ring. The chlorophenoxy moiety can
be further modified to modulate the pharmacological properties of the final compounds.

Logical Flow for Benzoxepin Synthesis:

( )
'

Activation of Carboxylic Acid
(e.g., with SOCI2 or oxalyl chloride)

l

Intramolecular Friedel-Crafts Acylation
(Lewis Acid Catalyst, e.g., AICI3)

Reduction of Ketone
(e.g., NaBHa or catalytic hydrogenation)
Further Derivatization
(e.g., alkylation, amination)

Click to download full resolution via product page

Figure 3: Logical workflow for the synthesis of benzoxepin derivatives.

Analytical Methodologies
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The purity and identity of 4-(4-chlorophenoxy)butanoic acid are typically assessed using a
combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is suitable for the analysis of 4-(4-chlorophenoxy)butanoic
acid.

Table 3: Exemplary HPLC Parameters

Parameter Condition
Column C18 (e.g., 150 x 4.6 mm, 5 pm)

] Acetonitrile:Water with 0.1% Formic Acid
Mobile Phase ) ) )

(gradient or isocratic)

Flow Rate 1.0 mL/min
Detection UV at 225 nm
Column Temperature 30°C

This method can be adapted and validated for the quantitative determination of the compound
and its impurities.[7]

Spectroscopic Characterization

Spectroscopic data is essential for the structural elucidation and confirmation of 4-(4-
chlorophenoxy)butanoic acid. While a complete, officially published spectrum for this specific
compound is not readily available in the searched literature, representative data for similar
structures can provide an expected pattern. For the related compound 4-[(2,4-
dichlorophenyl)carbamoyl]butanoic acid, key spectroscopic features were identified.[8]

Expected Spectroscopic Features:

» 1H NMR: Signals corresponding to the aromatic protons on the chlorophenyl ring, the
methylene protons of the butanoic acid chain, and the acidic proton of the carboxylic acid

group.
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e 13C NMR: Resonances for the aromatic carbons, the carbonyl carbon of the carboxylic acid,
and the aliphatic carbons of the butanoic acid chain.[3]

e Mass Spectrometry: The molecular ion peak ([M]*) and characteristic fragmentation patterns.

o Infrared (IR) Spectroscopy: Characteristic absorption bands for the C=0 stretching of the
carboxylic acid, O-H stretching, C-O-C stretching of the ether linkage, and C-ClI stretching.

Safety and Toxicology

Understanding the toxicological profile of 4-(4-chlorophenoxy)butanoic acid is crucial for its
safe handling and for assessing the potential risks associated with its use and the synthesis of
its derivatives.

GHS Hazard Information:[4]

Pictograms:

o GHSO05: Corrosive

o GHSO07: Exclamation mark

¢ Signal Word: Danger

e Hazard Statements:

o H302: Harmful if swallowed.

o H318: Causes serious eye damage.

e Precautionary Statements:

[¢]

P264: Wash skin thoroughly after handling.

[¢]

P270: Do not eat, drink or smoke when using this product.

o

P280: Wear protective gloves/ eye protection/ face protection.

o

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
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o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P501: Dispose of contents/container to an approved waste disposal plant.

While specific LD50 data for 4-(4-chlorophenoxy)butanoic acid was not found in the provided
search results, data for the related compound n-butyric acid shows an oral LD50 of 2940 mg/kg
in rats.[9] However, it is important to note that the toxicity of 4-(4-chlorophenoxy)butanoic
acid may differ significantly due to the presence of the chlorophenoxy group. A safety data
sheet for 4-chlorophenoxyacetic acid indicates an oral LD50 of 500 mg/kg (ATE).[6] Although
there are no carcinogenicity studies on the closely related 4-CPA, the available evidence does
not suggest it would be carcinogenic.[10]

Conclusion

4-(4-Chlorophenoxy)butanoic acid is a valuable chemical entity with established applications
as a synthetic intermediate, particularly in the generation of benzoxepin-based compounds with
potential pharmacological activity. This guide has provided a detailed overview of its chemical
properties, synthesis, analytical methods, and safety considerations. For researchers and drug
development professionals, a thorough understanding of these aspects is fundamental for
leveraging this compound in innovative research and development endeavors. It is imperative
to consult updated safety data sheets and relevant literature prior to its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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